Cas no 528534-61-4 (N-2-(benzylsulfanyl)ethyl-2-chloroacetamide)

• Product Name: N-2-(benzylsulfanyl)ethyl-2-chloroacetamide
• CAS No: 528534-61-4
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 3108191
• PubChem ID: 4962273
• Update Time: 2025-06-27

N-2-(benzylsulfanyl)ethyl-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(benzylthio)ethyl]-2-chloroacetamide
• N-2-(benzylsulfanyl)ethyl-2-chloroacetamide
• EN300-13175
• AKOS001063605
• N-[2-(benzylsulfanyl)ethyl]-2-chloroacetamide
• 528534-61-4
• n-(2-(Benzylthio)ethyl)-2-chloroacetamide
• CS-0343700

• Inchi： 1S/C11H14ClNOS/c12-8-11(14)13-6-7-15-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,13,14)
• InChI Key： QGJSOPHOJYANEI-UHFFFAOYSA-N
• SMILES： ClCC(NCCSCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 243.0484629Da
• Monoisotopic Mass: 243.0484629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Additional information on N-2-(benzylsulfanyl)ethyl-2-chloroacetamide

N-2-(benzylsulfanyl)ethyl-2-chloroacetamide (CAS No. 528534-61-4): An Overview of Its Structure, Properties, and Applications

N-2-(benzylsulfanyl)ethyl-2-chloroacetamide (CAS No. 528534-61-4) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct functional groups, including a benzyl sulfide moiety and a chloroacetamide group, which contribute to its diverse chemical properties and potential applications.

The molecular formula of N-2-(benzylsulfanyl)ethyl-2-chloroacetamide is C₁₁H₁₄ClNO₂S, and its molecular weight is 263.75 g/mol. The compound's structure consists of a benzyl sulfide group attached to an ethyl chain, which is further substituted with a 2-chloroacetamide moiety. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, N-2-(benzylsulfanyl)ethyl-2-chloroacetamide is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of N-2-(benzylsulfanyl)ethyl-2-chloroacetamide can be achieved through several methods, including the reaction of 2-(benzylsulfanyl)ethanamine with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity. Recent advancements in synthetic methodologies have further optimized this process, making it more efficient and cost-effective.

In the realm of biological research, N-2-(benzylsulfanyl)ethyl-2-chloroacetamide has shown promising activity in various assays. Studies have demonstrated its potential as a modulator of specific enzymes and receptors, which could have implications for drug discovery and development. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

Moreover, the compound's ability to cross cell membranes due to its lipophilic nature makes it a suitable candidate for intracellular delivery systems. This property has been leveraged in the development of prodrugs and drug carriers designed to enhance the therapeutic efficacy and reduce side effects of existing medications.

In addition to its biological applications, N-2-(benzylsulfanyl)ethyl-2-chloroacetamide has found use in materials science and polymer chemistry. Its reactivity with various monomers allows for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The safety profile of N-2-(benzylsulfanyl)ethyl-2-chloroacetamide is an important consideration for both researchers and industry professionals. Toxicological studies have shown that it exhibits low toxicity when handled properly under laboratory conditions. However, appropriate safety measures should always be followed to minimize any potential risks associated with its use.

In conclusion, N-2-(benzylsulfanyl)ethyl-2-chloroacetamide (CAS No. 528534-61-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and properties make it a valuable tool for advancing scientific knowledge and developing innovative solutions in various fields. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in future scientific endeavors.